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3-O-Benzyl Estradiol 3-O-Benzyl Estradiol
Brand Name: Vulcanchem
CAS No.: 14982-15-1
VCID: VC0030850
InChI: InChI=1S/C25H30O2/c1-25-14-13-21-20-10-8-19(27-16-17-5-3-2-4-6-17)15-18(20)7-9-22(21)23(25)11-12-24(25)26/h2-6,8,10,15,21-24,26H,7,9,11-14,16H2,1H3/t21-,22-,23+,24+,25+/m1/s1
SMILES: CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5
Molecular Formula: C25H30O2
Molecular Weight: 362.5 g/mol

3-O-Benzyl Estradiol

CAS No.: 14982-15-1

Reference Standards

VCID: VC0030850

Molecular Formula: C25H30O2

Molecular Weight: 362.5 g/mol

3-O-Benzyl Estradiol - 14982-15-1

CAS No. 14982-15-1
Product Name 3-O-Benzyl Estradiol
Molecular Formula C25H30O2
Molecular Weight 362.5 g/mol
IUPAC Name (8R,9S,13S,14S,17S)-13-methyl-3-phenylmethoxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-ol
Standard InChI InChI=1S/C25H30O2/c1-25-14-13-21-20-10-8-19(27-16-17-5-3-2-4-6-17)15-18(20)7-9-22(21)23(25)11-12-24(25)26/h2-6,8,10,15,21-24,26H,7,9,11-14,16H2,1H3/t21-,22-,23+,24+,25+/m1/s1
Standard InChIKey KTONJCQNAMVMHS-VAFBSOEGSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5
SMILES CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5
Canonical SMILES CC12CCC3C(C1CCC2O)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5
Synonyms (17β)-3-(Phenylmethoxy)-estra-1,3,5(10)-trien-17-ol; 3-(Benzyloxy)-estra-1,3,5(10)-trien-17β-ol; BLE 99051; Estradiol 3-Benzyl Ether;
PubChem Compound 11291413
Last Modified Nov 11 2021
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